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cat. No.: B3029522

A comparative analysis of Zinc Dialkyldithiophosphates (ZDDPs) and ashless antiwear (AW)
additives reveals distinct performance characteristics rooted in their unique chemical
mechanisms. While ZDPs have long been the industry standard due to their cost-effectiveness
and multifunctional nature, the push for more environmentally friendly lubricants has spurred
the development of ashless alternatives.[1][2] This guide provides a detailed comparison of
their performance, supported by experimental data, methodologies, and mechanistic diagrams.

Quantitative Performance Comparison

The relative performance of ZDDPs and ashless antiwear additives can be quantified through
various tribological tests. The following table summarizes key performance data from a study
evaluating a specific organic antiwear/friction modifier (OAW-FM), Naugalube 810, against a

ZDDP additive.
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Additive Composition Wear Scar Diameter (mm) Coefficient of Friction
5W-20 Oil (Baseline) 0.79 Not Reported
1.0% wt. ZDDP (0.1% wt. P) 0.48 Not Reported
1.0% wt. Naugalube 810
0.49 Not Reported
(OAW-FM)
0.5% wt. ZDDP + 0.5% wt.
0.37 Not Reported

Naugalube 810

Data sourced from a study evaluating Naugalube 810 using the Falex Four-Ball test (ASTM D
4172).[3]

The data indicates that while both ZDDP and the ashless additive significantly reduce wear
compared to the baseline oil, a synergistic effect is observed when they are used in
combination, resulting in the lowest wear scar diameter.[3] Other studies have also shown that
ashless dialkyldithiophosphates can offer comparable performance to ZDDPs in terms of wear
prevention, extreme pressure (EP) properties, and oxidation resistance when formulated with
an appropriate additive blend.[1]

Experimental Protocols

The evaluation of antiwear additives relies on standardized and well-defined experimental
protocols. A commonly utilized method is the Four-Ball Wear Test (ASTM D4172).

Four-Ball Wear Test (ASTM D4172)

Objective: To determine the wear preventive properties of a lubricant.

Apparatus: A four-ball wear tester, which consists of three steel balls held stationary in a cup
filled with the test lubricant, while a fourth steel ball is rotated against them under a specified
load, speed, and temperature.

Procedure:

e Three stationary steel balls are clamped together and covered with the lubricant being
evaluated.
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o Afourth steel ball is pressed with a load into the cavity formed by the three clamped balls.

e The top ball is then rotated at a given speed for a specific duration and at a controlled
temperature.

o After the test, the wear scars on the three lower balls are measured and averaged to
determine the wear scar diameter.

Typical Test Parameters (as cited in the study of Naugalube 810):
o Test Method: Falex Four-Ball (ASTM D 4172)

o Further specific parameters such as load, speed, temperature, and duration are crucial for
reproducibility but were not detailed in the provided search results.

Anti-Wear Mechanisms

The protective properties of ZDDPs and ashless antiwear additives stem from their ability to
form a sacrificial film on metal surfaces under boundary lubrication conditions.

ZDDP Anti-Wear Mechanism: ZDDPs function by thermally decomposing at elevated
temperatures and pressures experienced at asperity contacts. This decomposition leads to the
formation of a complex, glassy polyphosphate tribofilm on the metal surface. This film is
typically 50-150 nm thick and acts as a physical barrier, preventing direct metal-to-metal
contact and reducing wear. The formation of this film is a dynamic process of removal and
replenishment during engine operation.

Ashless Antiwear Additive Mechanism: Ashless antiwear additives, which are free of metallic
elements, also function by forming a protective surface film. These additives, often containing
phosphorus and/or sulfur, react chemically with the metal surface under high pressure and heat
to form compounds like metal phosphates or sulfides. This tribofilm, similar to that of ZDDPs,
provides a low-friction layer that minimizes wear. Some ashless additives are designed to be
environmentally friendly by not producing ash upon combustion.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

ZDDP Mechanism

o Thermal & Shear Stress Glassy Polyphosphate Wear & Oxidation
ZDDP in Oll " e . .
Decomposition Tribofilm Formation Protection

Metal Surface

Ashless Additive Mechanism

Ashless AW Additive Surface Chemical Phosphate/Sulfide Wear & Friction
in Oil Reaction Tribofilm Formation Reduction

Click to download full resolution via product page

Caption: Anti-wear mechanisms of ZDDP and ashless additives.

Experimental Workflow for Anti-Wear Additive
Evaluation

The process of comparing anti-wear additives follows a structured experimental workflow to

ensure reliable and comparable results.
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Caption: Experimental workflow for evaluating anti-wear additives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["performance comparison of ZDDPs with ashless
antiwear additives"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029522#performance-comparison-of-zddps-with-
ashless-antiwear-additives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b3029522#performance-comparison-of-zddps-with-ashless-antiwear-additives
https://www.benchchem.com/product/b3029522#performance-comparison-of-zddps-with-ashless-antiwear-additives
https://www.benchchem.com/product/b3029522#performance-comparison-of-zddps-with-ashless-antiwear-additives
https://www.benchchem.com/product/b3029522#performance-comparison-of-zddps-with-ashless-antiwear-additives
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3029522?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

